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Compound of Interest

Compound Name: EM-163

Cat. No.: B13912447

Unraveling the Identity of EM-163: A Case of
Mistaken Identity?

A comprehensive search for "EM-163" in the context of drug development and structure-activity
relationships has revealed a likely case of mistaken identity, with the designation
overwhelmingly pointing to a high-performance synthetic rubber compound used in the
aerospace industry. While the user's request for an in-depth technical guide on a
pharmacological agent and its analogs is clear, the available scientific literature does not
currently support the existence of a widely recognized drug or research chemical with the
specific identifier "EM-163."

The predominant entity identified as "EM-163" is EM163-80, an Ethylene Propylene Diene
Monomer (EPDM) rubber compound manufactured by Parker Hannifin. This material is
specifically designed for demanding sealing applications, particularly in aerospace hydraulic
systems. It is a replacement for a previous compound, EOQ515, and is notable for its excellent
resistance to phosphate ester hydraulic fluids and its performance at low temperatures.[1][2][3]

[4][5]

Technical Data Summary for EM163-80

For clarity, the following table summarizes the publicly available technical specifications for the
Parker Hannifin EM163-80 compound. It is crucial to note that this data pertains to a synthetic
elastomer and not a bioactive molecule.
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Property Test Method Specification Typical Value
Hardness, Shore M ASTM D2240 805 79
Tensile Strength, psi ASTM D1414 1400 min. 1950
Ultimate Elongation, )
o ASTM D1414 125 min. 195
0

Modulus at 100%, psi ASTM D1414 800 min. 900
Specific Gravity ASTM D297 Report 1.18
TR-10 Temperature,
o ASTM D1329 -50 max. -68
Compression Set

ASTM D395 30% max. 9%

(22hrs @ 250°F in Air)

This data is compiled from publicly available datasheets for Parker Hannifin's EM163-80.[1][6]

Exploring Other Possibilities

While EM163-80 is the most prominent result, the search did identify other entities with similar
designations, although these are also unlikely to be the subject of the user's query:

E 163: This is a European food additive number for anthocyanins, which are natural
pigments found in plants.[7]

e miR-163: This refers to a microRNA found in the plant Arabidopsis thaliana involved in
regulating seed germination and root development.[8]

e AN-163: A cytotoxic analog of somatostatin, which is a peptide hormone. This is a distinct
molecule from "EM-163."

e E-M: An engineered form of endostatin, an anti-angiogenic protein. Again, this is not "EM-
163."[9]

A Path Forward: Seeking Clarification
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Given the discrepancy between the user's request for a technical guide on a drug-like molecule
and the available information, it is not possible to proceed with generating the requested
content on structure-activity relationships, experimental protocols, and signaling pathways for
"EM-163."

To fulfill the user's request, further clarification on the specific molecule of interest is required. It
Is possible that "EM-163" is an internal company code, a newly synthesized compound not yet
widely reported in the literature, or a slight misnomer of a known chemical entity.

We kindly request the user to provide additional information, such as:

The full chemical name or IUPAC name of the compound.

The biological target or therapeutic area of interest.

Any relevant publications or patents that reference "EM-163."

The context in which this molecule was encountered.

Upon receiving more specific information, we will be able to conduct a targeted search and
generate the requested in-depth technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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